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Compound of Interest

Compound Name: (R)-(-)-2-Chloromandelic acid

Cat. No.: B032241 Get Quote

Essential Safety and Handling Guide for (R)-(-)-2-
Chloromandelic Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (R)-(-)-2-Chloromandelic acid (CAS No. 52950-18-2).

The following procedures for operations and disposal are designed to ensure a safe laboratory

environment.

(R)-(-)-2-Chloromandelic acid is classified as a hazardous chemical that causes skin and

serious eye irritation, and may cause respiratory irritation[1]. Adherence to the following

personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure.[2] The following table

summarizes the required equipment for handling (R)-(-)-2-Chloromandelic acid, based on

safety data sheets and general best practices for corrosive solids.[1][3]
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Protection Type Specification Rationale

Eye & Face Protection

Chemical safety goggles used

in conjunction with a face

shield.[2][3][4]

Protects against dust particles,

splashes, and fumes,

preventing serious eye

irritation.[1][2] A face shield

alone does not provide

adequate protection.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[2][3]

Prevents direct skin contact,

which can cause irritation.[1]

Gloves must be inspected

before use and disposed of

properly after.[5]

Body Protection

Chemical-resistant clothing,

such as a lab coat, coveralls,

or a rubber apron.[2][3][4]

Protects skin and personal

clothing from contamination by

dust or spills.[1]

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust mask

for nuisance exposures, or a

respirator with appropriate

cartridges for higher-level

protection).[5][6]

Required when engineering

controls are insufficient to

control airborne dust, which

can cause respiratory irritation.

[1][5]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires careful preparation and execution within a controlled environment.

Always handle corrosive chemicals in a designated area inside a properly functioning chemical

fume hood to minimize inhalation exposure.[3][7]

1. Preparation and Pre-Handling Checks:

Verify that a certified chemical fume hood is available and functioning correctly.[7]

Ensure that an eyewash station and an emergency shower are unobstructed and readily

accessible.[1][3]
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Locate spill cleanup materials for acids (such as calcium carbonate or sodium bicarbonate)

before beginning work.[3]

Don all required PPE as specified in the table above.

2. Handling and Experimental Procedure:

Conduct all manipulations of (R)-(-)-2-Chloromandelic acid, including weighing and

transferring, within the fume hood to contain dust and vapors.[3]

When transferring the chemical, avoid creating dust.[5] Use a scoop or spatula.

Keep containers of the chemical closed when not in use.

Avoid all personal contact, including inhalation of dust.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]

3. Spill and Emergency Response:

Minor Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[1][5][8]

Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation

occurs or persists.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes at an

eyewash station, holding the eyelids open.[1][3][5] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.[1]

Inhalation: If dust is inhaled, move the person to fresh air.[1][5] If the person is not breathing,

give artificial respiration.[5] Seek medical attention.[1]

Disposal Plan
(R)-(-)-2-Chloromandelic acid is a chlorinated organic compound and must be disposed of as

hazardous waste. Improper disposal, such as pouring down the drain, is prohibited.[5][9]
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1. Waste Collection:

Collect all waste material (including spilled chemical and contaminated disposables like

gloves and paper towels) in a suitable, closed, and clearly labeled container.[5]

2. Storage:

Store the waste container in a designated, well-ventilated, and secure area, separate from

incompatible materials like strong oxidizing agents.[1]

3. Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.[5]

The recommended disposal method for chlorinated organic compounds is often high-

temperature incineration in a chemical incinerator equipped with an afterburner and a

scrubber to neutralize the resulting hydrogen chloride gas.[5][10]
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

Emergency Protocol

Don Required PPE:
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Verify Safety Equipment:
- Fume Hood Functional

- Eyewash/Shower Accessible
- Spill Kit Ready

Weigh & Transfer Chemical
(Avoid Dust Generation)

Perform Experiment

Spill Occurs

Potential
Event

Personnel ExposureClean Work Area

Potential
Event

Wash Hands Thoroughly

Collect Waste in
Labeled Container

Store Waste Securely

Contact Professional
Waste Disposal Service
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Procedure

Administer First Aid
(Wash/Flush)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

